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Compound of Interest

Compound Name: Pent-1-en-3-ol-d2

Cat. No.: B12381253 Get Quote

Essential Safety and Handling Guide for Pent-1-
en-3-ol-d2
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Pent-1-en-3-ol-d2. Adherence to these procedures is

vital for ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Pent-1-en-3-ol-d2 is a deuterated form of Pent-1-en-3-ol. While specific safety data for the

deuterated compound is not readily available, the safety precautions for its non-deuterated

counterpart, Pent-1-en-3-ol, should be strictly followed as their chemical properties are very

similar. Pent-1-en-3-ol is a flammable liquid and vapor.
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Property Value Source

CAS Number
616-25-1 (for non-deuterated

form)
[1]

Boiling Point 114 - 115 °C [2]

Flash Point 28 °C (closed cup) [2]

Density 0.839 g/cm³ at 25 °C

Recommended Personal Protective Equipment (PPE)

Equipment Specification Rationale

Eye Protection
Chemical splash goggles

and/or a face shield.

To protect against splashes

that could cause eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, minimum 4mil

thickness).

To prevent skin contact, as

some flammable liquids can

cause skin irritation or be

absorbed through the skin.

Respiratory Protection

Use in a well-ventilated area or

under a fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary.

To prevent inhalation of

vapors, which may cause

dizziness or respiratory

irritation.

Protective Clothing

A lab coat (100% cotton or

flame-resistant is preferred

when handling larger

quantities) and closed-toe

shoes.

To protect the skin from

splashes and in case of fire.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:
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Before handling, ensure that a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize vapor

accumulation.

Eliminate all potential ignition sources from the immediate area, including open flames,

sparks from electrical equipment, and static discharge. Use spark-proof tools and explosion-

proof equipment.

Ground and bond all metal containers during transfer to prevent static electricity buildup.

2. Handling the Chemical:

Wear the appropriate PPE as detailed in the table above.

When transferring the liquid, pour slowly and carefully to minimize splashing and vapor

generation.

Keep containers tightly closed when not in use to prevent the escape of flammable vapors.

3. In Case of a Spill:

Evacuate non-essential personnel from the area.

If the spill is small, absorb it with an inert, non-combustible material like sand or earth.

Use clean, non-sparking tools to collect the absorbed material and place it in a suitable,

labeled container for disposal.

For larger spills, contain the spill and use a vapor-suppressing foam to reduce vapors.

Disposal Plan
1. Waste Collection:

All waste containing Pent-1-en-3-ol-d2, including contaminated absorbents and disposable

PPE, must be collected as hazardous waste.
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Store waste in a tightly sealed, properly labeled container. The label should clearly indicate

"Flammable Liquid" and the chemical name.

Do not mix this waste with other waste streams, especially not with halogenated solvents, to

avoid more complex and costly disposal procedures.

2. Disposal Method:

Dispose of the chemical waste through a certified hazardous waste disposal company.

Do not dispose of this chemical down the drain.

Options for disposal by a certified facility may include high-temperature incineration or

recycling.

Experimental Workflow Diagram
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Workflow for Handling Pent-1-en-3-ol-d2

Preparation

Handling

Disposal

Verify fume hood is operational

Remove all ignition sources

Don appropriate PPE

Transfer chemical under fume hood

Keep container sealed when not in use

Collect waste in a labeled, sealed container

Store in a designated hazardous waste area

Arrange for pickup by a certified disposal company
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of Pent-1-en-
3-ol-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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